4-Hydroxybenzotrifluoride
4-Hydroxybenzotrifluoride
4-(trifluoromethyl)phenol is a member of the class of (trifluoromethyl)benzenes that is p-cresol in which the methyl group is perfluorinated. It is a metabolite of the drug fluoxetine. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a member of phenols and a member of (trifluoromethyl)benzenes. It derives from a (trifluoromethyl)benzene and a p-cresol.
Para-trifluoromethylphenol, also known as 4-hydroxybenzotrifluoride or a, a, a-trifluoro-p-cresol, belongs to the class of organic compounds known as trifluoromethylbenzenes. These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups. Para-trifluoromethylphenol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Para-trifluoromethylphenol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Para-trifluoromethylphenol can be biosynthesized from (trifluoromethyl)benzene and p-cresol.
Para-trifluoromethylphenol, also known as 4-hydroxybenzotrifluoride or a, a, a-trifluoro-p-cresol, belongs to the class of organic compounds known as trifluoromethylbenzenes. These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups. Para-trifluoromethylphenol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Para-trifluoromethylphenol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Para-trifluoromethylphenol can be biosynthesized from (trifluoromethyl)benzene and p-cresol.
Brand Name:
Vulcanchem
CAS No.:
402-45-9
VCID:
VC0195918
InChI:
InChI=1S/C7H5F3O/c8-7(9,10)5-1-3-6(11)4-2-5/h1-4,11H
SMILES:
C1=CC(=CC=C1C(F)(F)F)O
Molecular Formula:
C7H5F3O
Molecular Weight:
162.11 g/mol
4-Hydroxybenzotrifluoride
CAS No.: 402-45-9
Impurities
VCID: VC0195918
Molecular Formula: C7H5F3O
Molecular Weight: 162.11 g/mol
Purity: > 95%
CAS No. | 402-45-9 |
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Product Name | 4-Hydroxybenzotrifluoride |
Molecular Formula | C7H5F3O |
Molecular Weight | 162.11 g/mol |
IUPAC Name | 4-(trifluoromethyl)phenol |
Standard InChI | InChI=1S/C7H5F3O/c8-7(9,10)5-1-3-6(11)4-2-5/h1-4,11H |
Standard InChIKey | BAYGVMXZJBFEMB-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1C(F)(F)F)O |
Canonical SMILES | C1=CC(=CC=C1C(F)(F)F)O |
Melting Point | 46.0 °C |
Description | 4-(trifluoromethyl)phenol is a member of the class of (trifluoromethyl)benzenes that is p-cresol in which the methyl group is perfluorinated. It is a metabolite of the drug fluoxetine. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a member of phenols and a member of (trifluoromethyl)benzenes. It derives from a (trifluoromethyl)benzene and a p-cresol. Para-trifluoromethylphenol, also known as 4-hydroxybenzotrifluoride or a, a, a-trifluoro-p-cresol, belongs to the class of organic compounds known as trifluoromethylbenzenes. These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups. Para-trifluoromethylphenol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Para-trifluoromethylphenol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Para-trifluoromethylphenol can be biosynthesized from (trifluoromethyl)benzene and p-cresol. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 4-(Trifluoromethyl)phenol; α,α,α-Trifluoro-p-cresol; 4-(Trifluoromethyl)phenol; 4-Hydroxybenzotrifluoride; NSC 88303; p-Hydroxybenzotrifluoride; p-Trifluoromethylphenol; α,α,α-Trifluoro-4-cresol; α,α,α-Trifluoro-p-cresol |
PubChem Compound | 67874 |
Last Modified | Nov 11 2021 |
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